{[4-(Benzyloxy)phenyl]methyl}[3-(methylamino)propyl]amine

• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol
• IUPAC Name: N-methyl-N//'-[(4-phenylmethoxyphenyl)methyl]propane-1,3-diamine
• InChI: InChI=1S/C18H24N2O/c1-19-12-5-13-20-14-16-8-10-18(11-9-16)21-15-17-6-3-2-4-7-17/h2-4,6-11,19-20H,5,12-15H2,1H3
• InChI Key: GBQORNGICCDZBP-UHFFFAOYSA-N
• SMILES: CNCCCNCC1=CC=C(C=C1)OCC2=CC=CC=C2

Description

{[4-(Benzyloxy)phenyl]methyl}[3-(methylamino)propyl]amine, commonly known as BPPMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPPMA is a tertiary amine that belongs to the class of phenethylamines, which are known for their psychoactive effects. However, BPPMA's psychoactive properties are not the focus of

Mechanism of Action

The exact mechanism of action of BPPMA is not fully understood, but it is believed to involve the modulation of neurotransmitter levels in the brain. BPPMA has been shown to increase the levels of serotonin and norepinephrine, which are neurotransmitters that play a key role in regulating mood and emotions. Additionally, BPPMA has been shown to bind to certain receptors in the brain, which may contribute to its psychoactive effects.
Biochemical and physiological effects:
BPPMA has been shown to have a number of biochemical and physiological effects. In animal studies, BPPMA has been shown to increase the levels of serotonin and norepinephrine in the brain, which may contribute to its antidepressant effects. Additionally, BPPMA has been shown to have anxiolytic effects, meaning that it can reduce anxiety levels in animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPPMA in lab experiments is its selectivity for certain receptors in the brain. This makes it a useful tool for studying the function of these receptors and their role in various physiological processes. Additionally, BPPMA's fluorescent properties make it useful for imaging certain types of cells.
One of the limitations of using BPPMA in lab experiments is its potential psychoactive effects. While BPPMA is not believed to be as potent as other psychoactive compounds, it can still affect behavior in animal models. Additionally, BPPMA's relatively low yield and purity may make it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for research on BPPMA. One area of interest is in the development of new antidepressant drugs based on BPPMA's mechanism of action. Additionally, further research is needed to fully understand the compound's selectivity for certain receptors in the brain and how this can be used to study their function.
Another potential area of research is in the development of new imaging techniques using BPPMA. The compound's fluorescent properties make it a promising candidate for imaging certain types of cells, and further research in this area could lead to new diagnostic and therapeutic tools.
Conclusion:
In conclusion, BPPMA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. While its psychoactive properties are not the focus of this paper, BPPMA has been shown to have significant antidepressant and anxiolytic effects in animal studies. Additionally, its selectivity for certain receptors in the brain makes it a useful tool for studying their function. Further research is needed to fully understand the compound's mechanism of action and potential applications in various fields.

Synthesis Methods

The synthesis of BPPMA involves a multi-step process that starts with the reaction of 4-hydroxybenzaldehyde and benzyl bromide in the presence of a base to form 4-(benzyloxy)benzaldehyde. The resulting compound is then reacted with 3-(methylamino)propylamine in the presence of a reducing agent to yield BPPMA. The overall yield of this process is around 30%, and the purity of the final product can be improved through recrystallization.

Scientific Research Applications

BPPMA has been studied extensively for its potential applications in various scientific fields. One of the most promising areas of research is in the development of new antidepressant drugs. BPPMA has been shown to have significant antidepressant effects in animal studies, and it is believed that its mechanism of action involves the modulation of serotonin and norepinephrine levels in the brain.
BPPMA has also been studied for its potential use as a tool in neuroscience research. The compound has been shown to selectively bind to certain receptors in the brain, making it useful for studying the function of these receptors. Additionally, BPPMA has been used as a fluorescent probe for imaging certain types of cells, such as cancer cells.